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Compound Name: Octyltrimethylammonium bromide

Cat. No.: B1223165 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Octyltrimethylammonium bromide (OTAB) is a cationic surfactant increasingly utilized in

electrophoretic separation techniques, particularly in Micellar Electrokinetic Chromatography

(MEKC). As a surfactant, OTAB forms micelles in aqueous solutions above its critical micelle

concentration (CMC). These micelles act as a pseudo-stationary phase, enabling the

separation of both neutral and charged analytes based on their partitioning between the

micelles and the surrounding aqueous buffer. This characteristic makes OTAB a valuable tool

for the analysis of a wide range of molecules, including pharmaceuticals, small organic

molecules, and biomolecules.

The positive charge of the OTAB micelles can also be used to reverse the direction of the

electroosmotic flow (EOF) in capillary electrophoresis, which is advantageous for the

separation of acidic compounds that would otherwise migrate slowly against a normal EOF.

Careful preparation of the OTAB buffer is crucial for achieving reproducible and high-resolution

separations. This document provides a detailed protocol for the preparation of OTAB buffer

solutions for electrophoresis.
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Physicochemical Properties of
Octyltrimethylammonium Bromide
A summary of the key quantitative data for Octyltrimethylammonium Bromide is presented in

the table below. The Critical Micelle Concentration (CMC) is a critical parameter for the

preparation of the buffer, as the OTAB concentration must exceed this value for micelles to

form and the desired separation mechanism to be effective.

Property Value Reference

Molecular Formula C₁₁H₂₆BrN [1]

Molecular Weight 252.24 g/mol [1]

Critical Micelle Concentration

(CMC) in water at 25°C
~ 0.13 M (130 mM) Calculated from[2]

Note: The CMC can be influenced by buffer composition and temperature.

Experimental Protocol: Preparation of 100 mM
Phosphate Buffer with 50 mM OTAB (pH 7.0)
This protocol describes the preparation of a standard OTAB buffer for general MEKC

applications. The concentrations of the buffering agent and OTAB can be optimized for specific

applications.

Materials:

Octyltrimethylammonium bromide (OTAB), MW = 252.24 g/mol

Sodium phosphate monobasic (NaH₂PO₄), anhydrous, MW = 119.98 g/mol

Sodium phosphate dibasic (Na₂HPO₄), anhydrous, MW = 141.96 g/mol

High-purity deionized water (18.2 MΩ·cm)

pH meter
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Magnetic stirrer and stir bar

Volumetric flasks and graduated cylinders

0.22 µm syringe filter

Procedure:

Prepare 1 M Stock Solutions of Phosphate Buffers:

1 M Sodium Phosphate Monobasic (NaH₂PO₄): Dissolve 119.98 g of NaH₂PO₄ in 800 mL

of deionized water. Adjust the final volume to 1 L with deionized water.

1 M Sodium Phosphate Dibasic (Na₂HPO₄): Dissolve 141.96 g of Na₂HPO₄ in 800 mL of

deionized water. Adjust the final volume to 1 L with deionized water.

Prepare 1 L of 100 mM Phosphate Buffer (pH 7.0):

To approximately 900 mL of deionized water, add 19.0 mL of the 1 M NaH₂PO₄ stock

solution and 81.0 mL of the 1 M Na₂HPO₄ stock solution.

Mix the solution thoroughly using a magnetic stirrer.

Calibrate the pH meter and measure the pH of the buffer. Adjust the pH to 7.0 ± 0.05 by

adding small volumes of the 1 M NaH₂PO₄ (to lower pH) or 1 M Na₂HPO₄ (to raise pH)

stock solutions.

Once the desired pH is reached, transfer the solution to a 1 L volumetric flask and bring

the volume to the mark with deionized water.

Add Octyltrimethylammonium Bromide (OTAB):

Weigh out 12.612 g of OTAB for a final concentration of 50 mM in 1 L of buffer.

Slowly add the OTAB powder to the 100 mM phosphate buffer while stirring continuously.

Ensure that the OTAB dissolves completely. This may take some time. Gentle warming (to

no more than 40°C) can aid dissolution, but the solution must be cooled to room

temperature before final use.
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Final Steps:

Filter the final OTAB buffer solution through a 0.22 µm syringe filter to remove any

particulate matter.

Store the buffer in a clean, tightly sealed container at room temperature. For longer-term

storage, refrigeration at 4°C is recommended. Bring the buffer to room temperature before

use.

Logical Workflow for OTAB Buffer Preparation
The following diagram illustrates the key steps and decision points in the preparation of the

OTAB electrophoresis buffer.
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Buffer Preparation Steps
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Caption: Workflow for preparing OTAB electrophoresis buffer.
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Role of OTAB in Electrophoretic Separation
The diagram below illustrates the fundamental principle of Micellar Electrokinetic

Chromatography (MEKC) using a cationic surfactant like OTAB.

MEKC System with OTAB
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Caption: Principle of MEKC using OTAB micelles.

Concluding Remarks
The protocol provided in this document serves as a robust starting point for the preparation of

Octyltrimethylammonium bromide buffer solutions for various electrophoresis applications.

Researchers are encouraged to optimize the buffer composition, including the concentration of

OTAB and the pH, to suit their specific analytical needs. Adherence to good laboratory

practices in buffer preparation is paramount to achieving consistent and reliable results in

electrophoretic separations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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